Cas no 25027-58-1 (Methyl 3-(azepan-1-yl)-2-methylpropanoate Hydrochloride)

Methyl 3-(azepan-1-yl)-2-methylpropanoate Hydrochloride is a synthetic organic compound featuring an azepane ring and a methyl ester functional group. Its hydrochloride salt form enhances stability and solubility, making it suitable for pharmaceutical and chemical research applications. The compound’s structure, combining a seven-membered heterocycle with a propanoate ester, offers versatility in synthetic modifications, particularly in medicinal chemistry for potential bioactive molecule development. The presence of the methyl group at the 2-position may influence steric and electronic properties, impacting reactivity and binding interactions. This compound is primarily utilized in exploratory research, where its unique scaffold serves as a building block for drug discovery and mechanistic studies.
Methyl 3-(azepan-1-yl)-2-methylpropanoate Hydrochloride structure
25027-58-1 structure
Product Name:Methyl 3-(azepan-1-yl)-2-methylpropanoate Hydrochloride
CAS No:25027-58-1
MF:C11H22ClNO2
MW:235.75088262558
CID:289088
PubChem ID:24213175
Update Time:2025-06-07

Methyl 3-(azepan-1-yl)-2-methylpropanoate Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Azepine-1-propanoicacid, hexahydro-a-methyl-,methyl ester, hydrochloride (1:1)
    • methyl 3-(azepan-1-yl)-2-methylpropanoate,hydrochloride
    • methyl 3-(azepan-1-yl)-2-methyl-propanoate hydrochloride
    • Methyl hexahydro-alpha-methyl-1H-azepine-1-propionate hydrochloride
    • AKOS024323106
    • methyl 3-(azepan-1-yl)-2-methylpropanoate;hydrochloride
    • methyl 3-(azepan-1-yl)-2-methylpropanoate hydrochloride
    • Methyl 3-(azepan-1-yl)-2-methylpropanoate--hydrogen chloride (1/1)
    • EINECS 246-575-3
    • NS00084510
    • METHYL 3-(HEXAMETHYLENEIMINO)ISOBUTYRATE
    • 25027-58-1
    • DTXSID40947889
    • Methyl 3-(azepan-1-yl)-2-methylpropanoate Hydrochloride
    • Inchi: 1S/C11H21NO2.ClH/c1-10(11(13)14-2)9-12-7-5-3-4-6-8-12;/h10H,3-9H2,1-2H3;1H
    • InChI Key: QLLSLSKMQZYDFV-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C(C(C)CN1CCCCCC1)=O

Computed Properties

  • Exact Mass: 235.1339066g/mol
  • Monoisotopic Mass: 235.1339066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 174
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Boiling Point: 308.8°Cat760mmHg
  • Flash Point: 140.6°C

Methyl 3-(azepan-1-yl)-2-methylpropanoate Hydrochloride Pricemore >>

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